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Cat. No.: B15574644

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C10-200 is an ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs)

to facilitate the in vivo delivery of mRNA therapeutics.[1] Its molecular structure is optimized to

ensure efficient encapsulation of mRNA and subsequent release within the cellular cytoplasm.

[2] Research has demonstrated that LNPs formulated with C10-200 can enhance the

translation of encapsulated mRNA. For instance, LNPs carrying firefly luciferase mRNA and

formulated with C10-200 resulted in a more than 10-fold increase in liver transfection compared

to LNPs formulated with the longer-tailed C12-200 lipid.[2] Furthermore, the tail length of the

ionizable lipid has been shown to influence the delivery efficacy based on the size of the mRNA

cargo.[2]

This document provides detailed guidelines for the handling, storage, and use of C10-200 in a

laboratory environment, including a comprehensive protocol for the formulation of mRNA-LNP

complexes.
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Proper storage and handling of C10-200 are critical to maintain its stability and performance.

Below is a summary of its key characteristics and recommended storage conditions.

Property Value Source

Chemical Name

1,1'-((2-(4-(2-((2-(bis(2-

hydroxydecyl)amino)ethyl)(2-

hydroxydecyl)amino)ethyl)pipe

razin-1-

yl)ethyl)azanediyl)bis(decan-2-

ol)

Cayman Chemical

CAS Number 3082233-50-6 Cayman Chemical

Molecular Formula C₆₀H₁₂₅N₅O₅ [1]

Molecular Weight 996.7 g/mol [1]

Purity ≥95% (mixture of isomers) [1]

Supplied As A 50 mg/mL solution in ethanol [1]

Solubility

Ethanol: ≥10 mg/mL,

Chloroform: Sparingly soluble

(1-10 mg/mL)

[1]

Appearance Colorless to light yellow liquid [3]

Recommended Storage -20°C [1][3][4]

Storage (Short-term) 0 - 4°C (days to weeks) [4]

Stability ≥ 4 years at -20°C [1]

Shipping Shipped at room temperature [3][4]

Hazard Communication and Safety Precautions
Note: This product is for research use only and is not intended for human or veterinary use.[4]

A comprehensive Safety Data Sheet (SDS) from the supplier should be reviewed before

handling. This material should be treated as potentially hazardous.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves when handling C10-200.

Engineering Controls: Handle the solution in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Handling: Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands thoroughly

after handling.

Fire Safety: C10-200 is supplied in ethanol, which is a flammable liquid. Keep away from

heat, sparks, and open flames. Use appropriate fire extinguishers for alcohol fires.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Experimental Protocols
The following protocols provide a general framework for the formulation of lipid nanoparticles

using C10-200 for mRNA delivery. These protocols are based on established methods for LNP

formulation.[5][6][7]

Preparation of Lipid Stock Solutions
A typical LNP formulation consists of four lipid components: an ionizable lipid (C10-200), a

helper phospholipid (e.g., DSPC), cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000).[5]

Materials:

C10-200 solution in ethanol

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Cholesterol

1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

Anhydrous ethanol (200 proof)
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Procedure:

Prepare individual stock solutions of DSPC, cholesterol, and DMG-PEG 2000 in anhydrous

ethanol at the desired concentrations (e.g., 10-25 mM). Gentle heating (up to 65°C) may be

necessary to fully dissolve the lipids.[5][6]

Bring all lipid solutions to room temperature before mixing.

Prepare the final lipid mixture by combining the individual lipid stock solutions at the desired

molar ratio. A commonly used molar ratio for ionizable lipid:DSPC:cholesterol:PEG-lipid is

50:10:38.5:1.5.[5]

Vortex the final lipid mixture to ensure homogeneity.

Store the final lipid mixture at -20°C if not used immediately.[5]

Formulation of mRNA-LNPs using Microfluidic Mixing
Microfluidic mixing is a reproducible method for producing uniform LNPs.[6]

Materials:

Final lipid mixture in ethanol (from section 4.1)

mRNA in an acidic aqueous buffer (e.g., 50 mM sodium citrate, pH 4.0)

Microfluidic mixing device (e.g., NanoAssemblr)

Syringes

Dialysis cassette or tangential flow filtration (TFF) system

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Load the final lipid mixture (organic phase) and the mRNA solution (aqueous phase) into

separate syringes.
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Set the desired total flow rate (TFR) and flow rate ratio (FRR) on the microfluidic device. A

common starting point is a TFR of 12 mL/min and an FRR of 3:1 (aqueous:organic).[6]

Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly

of the LNPs.

Collect the resulting LNP suspension.

Perform buffer exchange into a neutral pH buffer (e.g., PBS, pH 7.4) using either dialysis or

TFF to remove the ethanol and raise the pH.[6]

Sterile-filter the final LNP formulation through a 0.22 µm filter.

Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.
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Caption: Logical Relationship of LNP Components.
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Caption: Experimental Workflow for LNP Formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.caymanchem.com/product/40863/c10-200
https://www.researchgate.net/publication/385180581_Multiple_tail_ionizable_lipids_improve_in_vivo_mRNA_delivery_efficiency_with_biosafety
https://www.medchemexpress.com/c10-200.html
https://www.medkoo.com/products/58160
https://www.echelon-inc.com/protocol/lipid-nanoparticles/
https://www.benchchem.com/pdf/Technical_Support_Center_Formulation_of_Lipid_Nanoparticles_with_User_Defined_Ionizable_Lipids_e_g_DAL4.pdf
https://www.biomol.com/dateien/Cayman--A-Guide-to-Lipid-Nanoparticle-Formulation.pdf
https://www.benchchem.com/product/b15574644/docs#application-notes-and-protocols-for-c10-200-in-laboratory-settings
https://www.benchchem.com/product/b15574644/docs#application-notes-and-protocols-for-c10-200-in-laboratory-settings
https://www.benchchem.com/product/b15574644/docs#application-notes-and-protocols-for-c10-200-in-laboratory-settings
https://www.benchchem.com/product/b15574644/docs#application-notes-and-protocols-for-c10-200-in-laboratory-settings
https://www.benchchem.com/product/b15574644?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

